Cas no 75507-53-8 (N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide)

N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide is an anthraquinone derivative with a methoxybenzamide substituent, offering unique chemical and photophysical properties. Its conjugated anthraquinone core provides strong electron-accepting capabilities, making it useful in organic electronic applications, such as dye-sensitized solar cells or organic semiconductors. The methoxybenzamide moiety enhances solubility and stability, facilitating processing in solution-based techniques. This compound may also serve as a precursor for synthesizing functionalized anthraquinones with tailored redox or optical properties. Its structural features suggest potential utility in materials science, particularly where tunable electronic or chromophoric behavior is required. Further research may explore its applications in catalysis or as a building block for advanced polymeric systems.

N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide structure

75507-53-8 structure

Product Name:N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide

CAS No:75507-53-8

MF:C₂₂H₁₅NO₄

MW:357.358805894852

CID:3052982

PubChem ID:3863474

Update Time:2025-05-24

N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

- N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide
- N-(9,10-dioxoanthracen-1-yl)-4-methoxybenzamide
- SR-01000906467-1
- AKOS003868157
- F0015-0197
- EU-0000932
- SR-01000906467
- 75507-53-8
- 645-036-3
- N-(9,10-dioxo-9,10-dihydro-1-anthracenyl)-4-methoxybenzamide
- SALOR-INT L447870-1EA
- Inchi： 1S/C22H15NO4/c1-27-14-11-9-13(10-12-14)22(26)23-18-8-4-7-17-19(18)21(25)16-6-3-2-5-15(16)20(17)24/h2-12H,1H3,(H,23,26)
- InChI Key： VGSMPPZALKNNJT-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(C2C=CC=C(C=21)NC(C1C=CC(=CC=1)OC)=O)=O

Computed Properties

Exact Mass: 357.10010796Da
Monoisotopic Mass: 357.10010796Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 3
Complexity: 595
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 72.5Å²

N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0015-0197-2μmol	N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide	75507-53-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0015-0197-5μmol	N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide	75507-53-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0015-0197-10μmol	N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide	75507-53-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0015-0197-20μmol	N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide	75507-53-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0015-0197-1mg	N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide	75507-53-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0015-0197-2mg	N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide	75507-53-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0015-0197-3mg	N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide	75507-53-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0015-0197-4mg	N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide	75507-53-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0015-0197-5mg	N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide	75507-53-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0015-0197-10mg	N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide	75507-53-8	90%+	10mg	$79.0	2023-05-17

N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide Related Literature

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Additional information on N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide

N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide: A Comprehensive Overview

N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide, also known by its CAS number CAS No 75507-53-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of anthracene, a polycyclic aromatic hydrocarbon, and features a benzamide functional group with a methoxy substituent. The structure of this compound is characterized by its anthracene core, which is partially oxidized at positions 9 and 10, forming a dioxo group, and the benzamide moiety attached at position 1 of the anthracene ring system.

The synthesis of N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide typically involves multi-step organic reactions. The starting material is often anthracene or its derivatives, which undergo oxidation to form the dioxo group at positions 9 and 10. Subsequent steps involve the introduction of the benzamide group through amide bond formation reactions such as coupling with an activated ester or acid chloride in the presence of a base like pyridine or triethylamine.

Recent studies have highlighted the potential applications of this compound in various areas. For instance, research has shown that the presence of the dioxo group in the anthracene core significantly enhances its electronic properties, making it a promising candidate for use in organic electronics and optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The benzamide group further modulates these properties by introducing electron-withdrawing effects, which can be tailored for specific applications.

In addition to its electronic applications, N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide has also been studied for its potential in drug delivery systems and as a building block for more complex molecules in medicinal chemistry. The methoxy substituent on the benzamide group contributes to increased solubility in organic solvents and may play a role in bioavailability when used in pharmaceutical formulations.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for its safe handling and application. Recent research has focused on assessing its biodegradability under various conditions and its potential toxicity to aquatic organisms.

In conclusion, N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)-4-methoxybenzamide (CAS No 75507-53-8) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research aimed at optimizing its properties for practical use.